Cas no 477859-19-1 (2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol)

• Product Name: 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol
• CAS No: 477859-19-1
• CID: 4652624
• Update Time: 2025-07-19

2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROPHENYL)SULFONYL]-1-(3,4-DICHLOROPHENYL)-1-ETHANOL
• Benzenemethanol, 3,4-dichloro-α-[[(4-chlorophenyl)sulfonyl]methyl]-
• 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol

Additional information on 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol

Comprehensive Overview of 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol (CAS No. 477859-19-1)

The compound 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol (CAS No. 477859-19-1) is a chemically synthesized molecule with significant potential in various industrial and research applications. Its unique structure, featuring a sulfonyl group and chlorophenyl substituents, makes it a subject of interest in organic chemistry and material science. Researchers and manufacturers are increasingly exploring its properties due to its versatility and potential in creating advanced materials.

One of the key features of 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol is its molecular stability, which is attributed to the presence of chlorine atoms and the sulfonyl functional group. This stability is crucial for applications requiring resistance to environmental degradation. Recent studies have highlighted its potential in developing high-performance polymers and coatings, where durability and chemical resistance are paramount. The compound's ability to form stable bonds with other molecules also opens doors for its use in specialized adhesives and sealants.

In the context of current trends, sustainability and green chemistry are major focal points. The synthesis and application of 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol align with these trends, as researchers are investigating eco-friendly production methods. Questions like "How can chlorophenyl derivatives be synthesized sustainably?" or "What are the environmental impacts of sulfonyl-containing compounds?" are frequently searched, reflecting growing public and scientific interest. This compound's potential for low-toxicity formulations further enhances its appeal in environmentally conscious industries.

Another area of interest is the compound's role in pharmaceutical intermediates. While not directly used in drugs, its structural components, such as the dichlorophenyl moiety, are common in medicinal chemistry. Researchers are exploring its derivatives for bioactive properties, addressing queries like "Can 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol be modified for drug development?" Such investigations are part of broader efforts to discover novel therapeutic agents.

From a technical standpoint, the compound's CAS No. 477859-19-1 serves as a unique identifier, ensuring precise communication in scientific literature and regulatory documents. This is particularly important for quality control and compliance in manufacturing processes. The compound's purity and synthesis pathways are often discussed in forums and research papers, with professionals seeking detailed protocols for its production.

In summary, 2-(4-Chlorophenyl)sulfonyl-1-(3,4-dichlorophenyl)-1-ethanol (CAS No. 477859-19-1) is a multifaceted compound with promising applications in materials science, sustainable chemistry, and pharmaceutical research. Its structural attributes and adaptability make it a valuable subject for ongoing and future studies, catering to both industrial and academic interests.